Cas no 805180-85-2 (1-(5-Methylfuran-2-yl)-3-morpholinopropan-1-one)

• Product Name: 1-(5-Methylfuran-2-yl)-3-morpholinopropan-1-one
• CAS No: 805180-85-2
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 714475
• Update Time: 2023-08-03

1-(5-Methylfuran-2-yl)-3-morpholinopropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(5-methyl-2-furanyl)-3-(4-morpholinyl)-
• 1-Propanone,1-(5-methyl-2-furanyl)-3-(4-morpholinyl)-(9CI)
• 1-(5-methylfuran-2-yl)-3-morpholinopropan-1-one
• 1-(5-Methylfuran-2-yl)-3-morpholinopropan-1-one

• Inchi： 1S/C12H17NO3/c1-10-2-3-12(16-10)11(14)4-5-13-6-8-15-9-7-13/h2-3H,4-9H2,1H3
• InChI Key： XQYJBAOSTQJIKE-UHFFFAOYSA-N
• SMILES： O1CCN(CCC(C2=CC=C(C)O2)=O)CC1

Computed Properties

• Exact Mass: 223.121
• Monoisotopic Mass: 223.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.7